6-Chlorohexan-2-one
Overview
Description
6-Chlorohexan-2-one, also known as 2-chlorohexanone, is an organic compound belonging to the class of ketones. It is a colorless liquid with a sweet, pungent odor. It is used in the synthesis of various chemicals and pharmaceuticals, and is also used as a solvent for various applications. The compound has also been studied extensively for its biochemical and physiological effects, as well as its potential applications in scientific research.
Scientific Research Applications
Vibrational Spectra Studies
- Infrared and Raman Spectroscopy : 6-Chlorohexan-2-one's vibrational spectra have been studied using infrared and Raman spectroscopy, providing insights into its molecular symmetry and conformational behaviors in different phases (Jaiswal, Garg, & Crowder, 1990).
Electrochemical Reduction
- Reduction at Silver Electrodes : The electrochemical reductions of compounds related to this compound, like 1-bromo-6-chlorohexane, at silver cathodes have been explored to understand their reaction mechanisms and product formation (Rose, 2016).
Electrochemically Induced Transformations
- Study of Polybrominated Analogs : Electrochemical analysis of polybrominated 2-dibromomethyl-2-methylcyclohexan-1-one and its brominated unsaturated analogs, which are closely related to this compound, has been conducted (Moiseeva, Gavrilova, Krutko, & Beloglazkina, 2019).
Ion-Transfer Voltammetry
- Analysis at Organic Solvent/Water Interfaces : The ion-transfer voltammetry of 1,6-dichlorohexane, a compound similar to this compound, at organic solvent/water interfaces has been examined for understanding the reversible nature of ion transfer and potential window width (Katano, Tatsumi, & Senda, 2004).
Organic-Inorganic Frameworks
- Crystal Engineering : Studies have shown how compounds like this compound can act as building blocks in complex organic-inorganic frameworks, demonstrating their utility in crystal engineering (Frank & Reiss, 1997).
Enthalpy Measurements
- Excess Enthalpies in Binary Liquid Mixtures : Research has been conducted on the excess enthalpies of binary liquid mixtures involving 1-chlorohexane and benzene, which provides valuable data for thermodynamic studies related to this compound (Vicente et al., 1989).
Mass Spectral Fragmentation Study
- Fragment Ion Analysis : The mass spectral fragmentation of 1-chloroalkanes has been studied, providing insights into the stability and structure of fragment ions, relevant to understanding the behavior of this compound (Benkő et al., 2014).
Electrochemical Reduction at Carbon Cathodes
- Reduction and Product Analysis : Studies have investigated the electrochemical reduction of dihalohexanes at carbon cathodes in dimethylformamide, offering insights into the reaction pathways and products of compounds similar to this compound (Mubarak & Peters, 1995).
Safety and Hazards
6-Chlorohexan-2-one is classified as a combustible liquid . It causes skin irritation and serious eye irritation . It may also cause respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak .
Mechanism of Action
Target of Action
It is known to cause irritation to the skin, eyes, and respiratory system , suggesting that it may interact with proteins or receptors in these tissues.
Mode of Action
It has been used in the synthesis of keto analogs and substituted 7-(oxoalkyl)theophyllines . This suggests that it may act as an alkylating agent, introducing an alkyl group into molecules during chemical reactions.
Biochemical Pathways
Its role in the synthesis of keto analogs and substituted 7-(oxoalkyl)theophyllines suggests that it may be involved in various organic synthesis reactions .
Pharmacokinetics
Its physical properties such as boiling point (855-865 °C/16 mmHg) and density (102 g/mL at 25 °C) suggest that it is a volatile and dense liquid . It is insoluble in water but soluble in chloroform, n-heptane, ethanol, and butanol , which may influence its absorption and distribution in the body.
Result of Action
It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation . These effects suggest that it may cause cellular damage or inflammation in these tissues.
Action Environment
The action, efficacy, and stability of 6-Chloro-2-hexanone can be influenced by various environmental factors. For instance, its volatility suggests that it may evaporate quickly in open or high-temperature environments . Its solubility profile indicates that it may be more stable and effective in non-polar environments . Furthermore, it should be stored in a cool, dry, and well-ventilated place away from strong oxidizing agents for optimal stability .
Biochemical Analysis
Biochemical Properties
It is known that ketones, such as 6-Chloro-2-hexanone, can react with hydroxylamine to form oximes or hydrazine to form hydrazones . This suggests that 6-Chloro-2-hexanone may interact with enzymes, proteins, and other biomolecules that can act as nucleophiles.
Molecular Mechanism
It is known that ketones can form oximes in an essentially irreversible process as the adduct dehydrates . This suggests that 6-Chloro-2-hexanone may exert its effects at the molecular level through similar mechanisms.
Temporal Effects in Laboratory Settings
It is known that the compound has a boiling point of 85.5-86.5 °C/16 mmHg and a density of 1.02 g/mL at 25 °C . This suggests that the compound is stable under normal laboratory conditions.
Properties
IUPAC Name |
6-chlorohexan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11ClO/c1-6(8)4-2-3-5-7/h2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMDIDTNMHQUVPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50144847 | |
Record name | 6-Chlorohexan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50144847 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10226-30-9 | |
Record name | 6-Chloro-2-hexanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10226-30-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chlorohexan-2-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010226309 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Chlorohexan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50144847 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-chlorohexan-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.483 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 6-chloro-2-hexanone useful in synthesizing heterocyclic compounds?
A1: 6-Chloro-2-hexanone possesses both a reactive chlorine atom and a ketone group. This unique structure allows it to participate in domino reactions, forming multiple bonds and rings in a single step. For example, it reacts with 2-(1H-benzo[d]imidazol-2-yl)anilines in the presence of iodine as a catalyst to yield complex structures like benzo[4,5]imidazo[1,2-c]pyrrolo[1,2-a]quinazoline and 6H-benzo[4,5]imidazo[1,2-c]pyrido[1,2-a]quinazoline derivatives [].
Q2: Can you elaborate on the "green" synthesis of pyrido[1,2-a]quinazoline-1,6-dione derivatives using 6-chloro-2-hexanone?
A2: Researchers have developed an environmentally friendly method [, ] to synthesize pyrido[1,2-a]quinazoline-1,6-dione derivatives. This method uses 6-chloro-2-hexanone and various 2-aminobenzamides in a tandem reaction catalyzed by iodine. This approach is considered "green" because it uses mild reaction conditions, avoids harsh reagents, and achieves high yields, minimizing waste and environmental impact.
Q3: What are the typical reaction conditions for using 6-chloro-2-hexanone in these heterocyclic syntheses?
A3: Reactions involving 6-chloro-2-hexanone often employ mild conditions. For instance, the synthesis of pyrido[1,2-a]quinazoline-1,6-diones utilizes iodine as a catalyst and is often carried out in an ionic liquid, which acts as a solvent and can be recycled [, ]. These choices contribute to the "green" nature of the synthesis.
Q4: What is the significance of using ionic liquids in these reactions?
A4: Ionic liquids offer several advantages as solvents in these reactions [, , ]. They provide a non-volatile and thermally stable medium, allowing for milder reaction conditions and often resulting in higher yields. Furthermore, ionic liquids can be recycled, minimizing waste and contributing to the overall sustainability of the process.
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